Cas no 102783-57-3 (2'-脱氧胞苷 5'-(三氢连二磷酸酯)三钠盐)

• Product name: 2'-脱氧胞苷 5'-(三氢连二磷酸酯)三钠盐
• CAS No: 102783-57-3
• MF: C₉H₁₆N₃NaO₁₀P₂
• MW: 411.174735069275
• CID: 3033808

2'-脱氧胞苷 5'-(三氢连二磷酸酯)三钠盐 Chemical and Physical Properties

Names and Identifiers

• 2'-脱氧胞苷 5'-(三氢连二磷酸酯)三钠盐
• 2'-Deoxycytidine 5'-(trihydrogen diphosphate) trisodium salt

• Inchi： 1S/C9H15N3O10P2.Na.H/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(21-8)4-20-24(18,19)22-23(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H2,10,11,14)(H2,15,16,17);;/t5-,6+,8+;;/m0../s1
• InChI Key： HZACSLHHGWHUAZ-CDNBRZBRSA-N
• SMILES： O=C1N=C(N)C=CN1[C@H]1C[C@H](O)[C@@H](COP(O)(=O)OP(O)(O)=O)O1.[NaH]

Additional information on 2'-脱氧胞苷 5'-(三氢连二磷酸酯)三钠盐

Latest Research Advances on 2'-Deoxycytidine 5'-(Trihydrogen Diphosphate) Trisodium Salt (CAS: 102783-57-3)

2'-Deoxycytidine 5'-(trihydrogen diphosphate) trisodium salt (CAS: 102783-57-3) is a nucleotide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as dCDP trisodium salt, plays a crucial role in nucleotide metabolism and has potential applications in antiviral and anticancer therapies. Recent studies have explored its biochemical properties, synthetic pathways, and therapeutic potential, making it a focal point for researchers in the field.

One of the key areas of research involves the enzymatic synthesis of dCDP trisodium salt. A 2023 study published in the Journal of Biological Chemistry demonstrated a novel enzymatic pathway for the production of this compound using recombinant enzymes. The study highlighted the efficiency and scalability of this method, which could pave the way for large-scale production of dCDP trisodium salt for therapeutic applications. The researchers also noted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug formulations.

Another significant advancement was reported in a 2024 paper in Nucleic Acids Research, which investigated the role of dCDP trisodium salt in DNA repair mechanisms. The study found that this compound can enhance the activity of certain DNA repair enzymes, suggesting its potential as an adjuvant in cancer therapies that involve DNA-damaging agents. The researchers used advanced mass spectrometry techniques to track the incorporation of dCDP trisodium salt into DNA strands, providing valuable insights into its mechanism of action.

In addition to its therapeutic potential, dCDP trisodium salt has also been studied for its role in nucleotide analog development. A recent preprint on bioRxiv described the synthesis of novel nucleotide analogs using dCDP trisodium salt as a precursor. These analogs exhibited promising antiviral activity against RNA viruses, including SARS-CoV-2. The study emphasized the versatility of dCDP trisodium salt as a building block for designing new antiviral agents.

Despite these advancements, challenges remain in the clinical translation of dCDP trisodium salt. Pharmacokinetic studies are needed to evaluate its bioavailability and tissue distribution. Furthermore, the potential for off-target effects must be carefully assessed. Ongoing research aims to address these gaps, with several clinical trials in the pipeline to evaluate the safety and efficacy of dCDP trisodium salt-based therapies.

In conclusion, 2'-deoxycytidine 5'-(trihydrogen diphosphate) trisodium salt (CAS: 102783-57-3) represents a promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its biochemical properties, synthetic pathways, and therapeutic potential, paving the way for future applications in antiviral and anticancer therapies. Continued research and development will be essential to fully realize the potential of this compound in clinical settings.